Cas no 1207858-39-6 (4-Methyl-6-(propylsulfonyl)quinolin-2(1H)-one)

• Product Name: 4-Methyl-6-(propylsulfonyl)quinolin-2(1H)-one
• CAS No: 1207858-39-6
• MF: C₁₃H₁₅NO₃S
• MW: 265.328102350235
• CID: 5060600
• Update Time: 2025-06-08

4-Methyl-6-(propylsulfonyl)quinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-(propylsulfonyl)quinolin-2(1H)-one
• 4-methyl-6-propylsulfonyl-1H-quinolin-2-one

• Inchi： 1S/C13H15NO3S/c1-3-6-18(16,17)10-4-5-12-11(8-10)9(2)7-13(15)14-12/h4-5,7-8H,3,6H2,1-2H3,(H,14,15)
• InChI Key： JABXVRQYMHZAMF-UHFFFAOYSA-N
• SMILES： S(CCC)(C1C=CC2=C(C(C)=CC(N2)=O)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 461
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-Methyl-6-(propylsulfonyl)quinolin-2(1H)-one

Recent Advances in the Study of 4-Methyl-6-(propylsulfonyl)quinolin-2(1H)-one (CAS: 1207858-39-6)

4-Methyl-6-(propylsulfonyl)quinolin-2(1H)-one (CAS: 1207858-39-6) is a quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique sulfonyl and methyl substituents on the quinoline scaffold, has been investigated for its biological activities, particularly in the context of enzyme inhibition and anti-inflammatory effects. Recent studies have explored its synthesis, structural modifications, and pharmacological properties, shedding light on its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis and optimization of 4-Methyl-6-(propylsulfonyl)quinolin-2(1H)-one derivatives to enhance their bioavailability and target specificity. The researchers employed a multi-step synthetic route, starting from commercially available quinoline precursors, and introduced various substituents to the core structure. The study reported that the sulfonyl group at the 6-position played a critical role in binding to target enzymes, particularly those involved in inflammatory pathways.

In another recent investigation, the compound's potential as an inhibitor of cyclooxygenase-2 (COX-2) was evaluated. COX-2 is a key enzyme in the prostaglandin biosynthesis pathway and is a well-known target for anti-inflammatory drugs. The study, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that 4-Methyl-6-(propylsulfonyl)quinolin-2(1H)-one exhibited selective inhibition of COX-2 over COX-1, with an IC50 value in the low micromolar range. This selectivity is crucial for reducing side effects commonly associated with non-selective COX inhibitors, such as gastrointestinal toxicity.

Further research has explored the compound's mechanism of action at the molecular level. A 2024 study utilized X-ray crystallography and molecular docking simulations to elucidate the binding interactions between 4-Methyl-6-(propylsulfonyl)quinolin-2(1H)-one and its target proteins. The findings revealed that the compound forms hydrogen bonds with key amino acid residues in the active site of COX-2, stabilizing the enzyme-inhibitor complex. These insights are invaluable for the design of next-generation derivatives with improved potency and selectivity.

Beyond its anti-inflammatory properties, 4-Methyl-6-(propylsulfonyl)quinolin-2(1H)-one has also been investigated for its potential in oncology. Preliminary in vitro studies have shown that the compound induces apoptosis in certain cancer cell lines, possibly through the modulation of reactive oxygen species (ROS) and mitochondrial dysfunction. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

In conclusion, 4-Methyl-6-(propylsulfonyl)quinolin-2(1H)-one (CAS: 1207858-39-6) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in other disease models, such as neurodegenerative disorders and infectious diseases.